Cas no 2228259-61-6 (3-(1,3-benzothiazol-2-yl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(1,3-benzothiazol-2-yl)-3,3-difluoropropan-1-ol
• CAS No: 2228259-61-6
• MF: C₁₀H₉F₂NOS
• MW: 229.246368169785
• CID: 5945037
• PubChem ID: 165780264
• Update Time: 2025-11-01

3-(1,3-benzothiazol-2-yl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzothiazol-2-yl)-3,3-difluoropropan-1-ol
• 2228259-61-6
• EN300-1953361

• Inchi： 1S/C10H9F2NOS/c11-10(12,5-6-14)9-13-7-3-1-2-4-8(7)15-9/h1-4,14H,5-6H2
• InChI Key： PTVPPSQIFDNOLS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(CCO)(F)F

Computed Properties

• Exact Mass: 229.03729141g/mol
• Monoisotopic Mass: 229.03729141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-(1,3-benzothiazol-2-yl)-3,3-difluoropropan-1-ol

Comprehensive Overview of 3-(1,3-Benzothiazol-2-yl)-3,3-difluoropropan-1-ol (CAS No. 2228259-61-6)

3-(1,3-Benzothiazol-2-yl)-3,3-difluoropropan-1-ol (CAS No. 2228259-61-6) is a fluorinated organic compound featuring a benzothiazole core linked to a difluoropropanol moiety. This unique structure has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery, agrochemicals, and advanced material synthesis. The presence of both fluorine atoms and the benzothiazole ring enhances its metabolic stability and bioavailability, making it a promising candidate for various industrial applications.

Recent studies highlight the growing interest in fluorinated compounds like 3-(1,3-benzothiazol-2-yl)-3,3-difluoropropan-1-ol, particularly in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce such molecules with minimal environmental impact. The compound's CAS No. 2228259-61-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical research. Additionally, its structural similarity to bioactive benzothiazole derivatives has spurred investigations into its potential as a building block for novel therapeutics.

From a commercial perspective, 3-(1,3-benzothiazol-2-yl)-3,3-difluoropropan-1-ol is often discussed in forums related to high-value intermediates and custom synthesis. Companies specializing in fine chemicals and contract research organizations (CROs) are increasingly listing this compound in their portfolios to meet the demand for specialized fluorinated scaffolds. Its lipophilicity and hydrogen-bonding capacity make it a versatile tool for medicinal chemists aiming to optimize drug-like properties in lead compounds.

In the realm of material science, this compound's thermal stability and electronic properties have been examined for potential use in organic electronics, such as OLEDs and photovoltaic devices. The benzothiazole unit is known for its electron-transport characteristics, while the difluoropropanol tail may contribute to solubility and film-forming properties. These attributes align with the industry's push toward energy-efficient technologies, a hot topic in sustainability-focused research.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are typically employed to characterize CAS No. 2228259-61-6, ensuring high purity for research applications. Safety data sheets emphasize standard laboratory precautions, though it is not classified as hazardous under current regulations. As with all fluorinated organics, proper handling protocols are recommended to avoid unnecessary exposure.

The future outlook for 3-(1,3-benzothiazol-2-yl)-3,3-difluoropropan-1-ol remains promising, with patent filings hinting at its utility in next-generation coatings and biocompatible polymers. Its dual functionality—combining a heterocyclic aromatic system with aliphatic fluorination—positions it as a valuable asset in multidisciplinary research. For those sourcing this chemical, verifying suppliers' ISO certification and batch-to-batch consistency is critical to ensure experimental reproducibility.